Cas no 1021218-19-8 (3-(dimethylamino)-N-(3-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}propyl)benzamide)

• Product Name: 3-(dimethylamino)-N-(3-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}propyl)benzamide
• CAS No: 1021218-19-8
• MF: C₂₂H₂₉FN₄O₃S
• MW: 448.554067373276
• CID: 5987687
• PubChem ID: 42175468
• Update Time: 2025-06-16

3-(dimethylamino)-N-(3-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}propyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-(dimethylamino)-N-(3-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}propyl)benzamide
• AKOS024503202
• VU0639120-1
• 3-(dimethylamino)-N-(3-((4-(4-fluorophenyl)piperazin-1-yl)sulfonyl)propyl)benzamide
• F5253-0277
• 1021218-19-8
• 3-(dimethylamino)-N-[3-[4-(4-fluorophenyl)piperazin-1-yl]sulfonylpropyl]benzamide

• Inchi： 1S/C22H29FN4O3S/c1-25(2)21-6-3-5-18(17-21)22(28)24-11-4-16-31(29,30)27-14-12-26(13-15-27)20-9-7-19(23)8-10-20/h3,5-10,17H,4,11-16H2,1-2H3,(H,24,28)
• InChI Key： HLNUYUMZFNZUMQ-UHFFFAOYSA-N
• SMILES： S(CCCNC(C1C=CC=C(C=1)N(C)C)=O)(N1CCN(C2C=CC(=CC=2)F)CC1)(=O)=O

Computed Properties

• Exact Mass: 448.19444014g/mol
• Monoisotopic Mass: 448.19444014g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 81.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 3-(dimethylamino)-N-(3-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}propyl)benzamide

Comprehensive Overview of 3-(dimethylamino)-N-(3-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}propyl)benzamide (CAS No. 1021218-19-8)

The compound 3-(dimethylamino)-N-(3-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}propyl)benzamide (CAS No. 1021218-19-8) is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex structure, featuring a piperazine core linked to a fluorophenyl group and a benzamide moiety, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential interactions with neurotransmitter receptors, which could pave the way for novel therapeutics targeting neurological disorders.

In recent years, the demand for small-molecule modulators of G-protein-coupled receptors (GPCRs) has surged, and 3-(dimethylamino)-N-(3-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}propyl)benzamide fits into this category. Its sulfonyl and dimethylamino functional groups enhance its bioavailability and binding affinity, making it a promising candidate for further study. The inclusion of a fluorophenyl ring also contributes to its metabolic stability, a critical factor in drug design.

One of the most searched questions in the field is: "What are the applications of piperazine derivatives in medicine?" This compound provides a compelling answer. Piperazine derivatives, such as 3-(dimethylamino)-N-(3-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}propyl)benzamide, are widely explored for their role in modulating serotonin and dopamine receptors. These receptors are implicated in conditions like depression, anxiety, and schizophrenia, making this compound a hot topic in psychopharmacology.

Another trending topic is the optimization of drug-like properties in lead compounds. The benzamide segment of this molecule is particularly noteworthy, as it is a common pharmacophore in many FDA-approved drugs. Researchers are keen to understand how modifications to the propyl linker or sulfonyl group could improve its efficacy and reduce off-target effects. This aligns with the broader industry focus on structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the preparation of 3-(dimethylamino)-N-(3-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}propyl)benzamide involves multi-step organic reactions, including sulfonylation and amide coupling. These processes are frequently discussed in forums and publications, as they are essential for producing high-purity compounds for preclinical testing. The CAS No. 1021218-19-8 serves as a unique identifier, ensuring accurate referencing in patents and scientific literature.

Environmental and green chemistry considerations are also relevant. The pharmaceutical industry is increasingly focused on sustainable synthesis methods, and this compound’s structure offers opportunities for catalytic or solvent-free approaches. Such innovations are critical for reducing the ecological footprint of drug manufacturing while maintaining high yields and purity.

In summary, 3-(dimethylamino)-N-(3-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}propyl)benzamide (CAS No. 1021218-19-8) represents a fascinating intersection of medicinal chemistry, neuroscience, and drug development. Its unique features and potential applications make it a valuable subject for ongoing research, particularly in the context of central nervous system (CNS) disorders and receptor-targeted therapies.